![molecular formula C12H14BrFO B2481193 4-(3-Bromocyclopentyl)-2-fluoro-1-methoxybenzene CAS No. 1342557-09-8](/img/structure/B2481193.png)
4-(3-Bromocyclopentyl)-2-fluoro-1-methoxybenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-Bromocyclopentyl)-2-fluoro-1-methoxybenzene is a useful research compound. Its molecular formula is C12H14BrFO and its molecular weight is 273.145. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Facile Synthesis and Biological Activities : The synthesis and characterization of novel heterocyclic compounds, including those similar to 4-(3-Bromocyclopentyl)-2-fluoro-1-methoxybenzene, have been explored for their biological profiles. These compounds, including triazole moieties, show a wide range of applications in medicinal and diagnostic areas. The study focused on the synthesis, characterization, and biological activities of these compounds (Saleem et al., 2018).
Applications in Electrochemistry
- Bifunctional Electrolyte Additive for Lithium-Ion Batteries : A compound structurally related to this compound, namely 4-bromo-2-fluoromethoxybenzene (BFMB), has been used as a novel bi-functional electrolyte additive in lithium-ion batteries. It shows potential for overcharge protection and fire retardancy without influencing the normal cycle performance of the batteries (Zhang, 2014).
Catalysis and Organic Synthesis
- Cobalt-Catalysed Carbonylation : The use of cobalt-catalyzed methoxycarbonylation, focusing on compounds like this compound, shows promise for the synthesis of various fluorobenzoic acid derivatives. This method demonstrates good yield and versatility in preparation from available raw materials (Boyarskiy et al., 2010).
Chemical Structure and Properties
- Crystal Structure and Torsional Potentials : Studies on compounds like this compound have delved into the crystal structure and torsional potentials of methoxy groups in similar molecules. This research offers insights into the relationship between structure and properties, providing valuable data for understanding the behavior of these compounds (Klocker et al., 2003).
Fluorescence and Photovoltaic Applications
- Fluorogenic Aldehyde for Monitoring Reactions : A fluorogenic aldehyde structurally related to this compound has been developed for monitoring aldol reactions through fluorescence changes. This highlights the potential of similar compounds in reaction monitoring and analytical applications (Guo & Tanaka, 2009).
Properties
IUPAC Name |
4-(3-bromocyclopentyl)-2-fluoro-1-methoxybenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrFO/c1-15-12-5-3-9(7-11(12)14)8-2-4-10(13)6-8/h3,5,7-8,10H,2,4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCNASPRCDYBDPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2CCC(C2)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrFO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.